Cas no 1337361-36-0 (4-BROMO-7-METHYL-2,3-DIHYDRO-1H-INDEN-1-AMINE)

4-Bromo-7-methyl-2,3-dihydro-1H-inden-1-amine is a brominated and methyl-substituted indane derivative with a primary amine functional group. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of both bromine and methyl groups enhances its reactivity, enabling selective functionalization for further derivatization. Its rigid indane scaffold contributes to structural stability, making it useful in designing bioactive molecules. The amine group allows for easy modification into amides, sulfonamides, or other nitrogen-containing derivatives. This compound is typically handled under inert conditions due to its sensitivity. It is commonly used in research settings for exploring structure-activity relationships in medicinal chemistry.
4-BROMO-7-METHYL-2,3-DIHYDRO-1H-INDEN-1-AMINE structure
1337361-36-0 structure
Product Name:4-BROMO-7-METHYL-2,3-DIHYDRO-1H-INDEN-1-AMINE
CAS No:1337361-36-0
MF:C10H12BrN
MW:226.112981796265
CID:5581707
PubChem ID:92134978
Update Time:2025-11-01

4-BROMO-7-METHYL-2,3-DIHYDRO-1H-INDEN-1-AMINE Chemical and Physical Properties

Names and Identifiers

    • 4-BROMO-7-METHYL-2,3-DIHYDRO-1H-INDEN-1-AMINE
    • 1H-Inden-1-amine, 4-bromo-2,3-dihydro-7-methyl-
    • Y13071
    • 1337361-36-0
    • Inchi: 1S/C10H12BrN/c1-6-2-4-8(11)7-3-5-9(12)10(6)7/h2,4,9H,3,5,12H2,1H3
    • InChI Key: DCNGCEYJTBUHJS-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C)C2=C1CCC2N

Computed Properties

  • Exact Mass: 225.01531g/mol
  • Monoisotopic Mass: 225.01531g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26Ų

4-BROMO-7-METHYL-2,3-DIHYDRO-1H-INDEN-1-AMINE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1791602-1g
4-Bromo-7-methyl-2,3-dihydro-1H-inden-1-amine
1337361-36-0 98%
1g
¥8515.00 2024-08-09

Additional information on 4-BROMO-7-METHYL-2,3-DIHYDRO-1H-INDEN-1-AMINE

Research Briefing on 4-BROMO-7-METHYL-2,3-DIHYDRO-1H-INDEN-1-AMINE (CAS: 1337361-36-0): Recent Advances and Applications

4-BROMO-7-METHYL-2,3-DIHYDRO-1H-INDEN-1-AMINE (CAS: 1337361-36-0) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its utility as a key intermediate in the synthesis of novel pharmacologically active molecules, particularly in the areas of central nervous system (CNS) disorders and oncology. This research briefing aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

The compound's structural features, including the bromo and amine functional groups, make it a versatile building block for the construction of more complex molecules. Recent synthetic methodologies have focused on optimizing the yield and purity of 4-BROMO-7-METHYL-2,3-DIHYDRO-1H-INDEN-1-AMINE, with particular emphasis on green chemistry approaches to reduce environmental impact. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic system that improved the efficiency of the bromination step, achieving a yield of over 85% with minimal byproducts.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of 4-BROMO-7-METHYL-2,3-DIHYDRO-1H-INDEN-1-AMINE exhibit promising binding affinities to various neurotransmitter receptors, suggesting potential applications in the treatment of neurological disorders such as depression and anxiety. Additionally, its role as a precursor in the synthesis of kinase inhibitors has been investigated, with some derivatives showing inhibitory activity against specific cancer-related kinases. These findings were recently presented at the 2024 American Chemical Society National Meeting, highlighting the compound's broad therapeutic potential.

Despite these advancements, challenges remain in the large-scale production and clinical translation of compounds derived from 4-BROMO-7-METHYL-2,3-DIHYDRO-1H-INDEN-1-AMINE. Issues such as stability under physiological conditions and selectivity towards target proteins need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles, with several patents filed in the past year covering novel formulations and delivery systems.

In conclusion, 4-BROMO-7-METHYL-2,3-DIHYDRO-1H-INDEN-1-AMINE (CAS: 1337361-36-0) represents a valuable chemical entity with diverse applications in drug discovery. Ongoing research continues to uncover its potential, making it a compound of significant interest to the pharmaceutical industry. Future studies should focus on expanding its therapeutic scope and addressing current limitations to facilitate its transition from bench to bedside.

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